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Compound of Interest

Compound Name: Pomalidomide-C3-adavosertib

Cat. No.: B10821857 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the bifunctional molecule

Pomalidomide-C3-adavosertib, a proteolysis-targeting chimera (PROTAC) designed for the

targeted degradation of Wee1 kinase. This document details its core structure, mechanism of

action, synthesis, and experimental application, serving as a vital resource for researchers in

oncology and drug discovery.

Core Concepts: Structure and Properties
Pomalidomide-C3-adavosertib is a synthetic molecule engineered to induce the selective

degradation of the Wee1 kinase, a critical regulator of the G2/M cell cycle checkpoint. As a

PROTAC, it consists of three key components: a ligand for the target protein (adavosertib for

Wee1), a ligand for an E3 ubiquitin ligase (pomalidomide for Cereblon), and a linker (a three-

carbon, C3, chain) that connects the two ligands.
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Property Value

Chemical Formula C42H45N11O6

Molecular Weight 799.88 g/mol

CAS Number 2414418-49-6

Known Target Wee1 Kinase

E3 Ligase Recruited Cereblon (CRBN)

Mechanism of Action: Targeted Protein Degradation
Pomalidomide-C3-adavosertib operates through the PROTAC mechanism, hijacking the

cell's natural protein disposal system to eliminate the Wee1 kinase. The process can be

summarized in the following steps:

Ternary Complex Formation: The adavosertib moiety of the molecule binds to the Wee1

kinase, while the pomalidomide moiety simultaneously binds to the Cereblon (CRBN) E3

ubiquitin ligase. This results in the formation of a ternary complex comprising Wee1,

Pomalidomide-C3-adavosertib, and CRBN.

Ubiquitination: Within the ternary complex, the E3 ligase facilitates the transfer of ubiquitin

molecules from a ubiquitin-conjugating enzyme (E2) to the Wee1 protein.

Proteasomal Degradation: The polyubiquitinated Wee1 is then recognized and targeted for

degradation by the 26S proteasome, leading to its clearance from the cell.

This targeted degradation of Wee1 prevents the phosphorylation of CDK1, leading to

premature mitotic entry and subsequent cell death in cancer cells, particularly those with a

deficient G1/S checkpoint.
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Mechanism of Action of Pomalidomide-C3-adavosertib

Cellular Environment

Ternary Complex Formation

Pomalidomide-C3-adavosertib

Wee1 Kinase

Binds to

Cereblon (E3 Ligase)

Binds to

Wee1 - PROTAC - CRBN
Ternary Complex

26S Proteasome

Degrades

Ubiquitin

Polyubiquitination of Wee1Targets for Degradation Recruits & Activates

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10821857?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Workflow for Assessing Wee1 Degradation
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To cite this document: BenchChem. [Unveiling the Structure and Function of Pomalidomide-
C3-adavosertib: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10821857#understanding-the-structure-of-
pomalidomide-c3-adavosertib]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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